Cas no 1261774-84-8 (2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1261774-84-8
• MF: C₁₄H₆Cl₃F₃N₂
• MW: 365.565050601959
• CID: 4913294
• Update Time: 2025-09-28

2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H6Cl3F3N2/c15-9-6-11(17)10(16)5-8(9)13-12(14(18,19)20)7(1-3-21)2-4-22-13/h2,4-6H,1H2
• InChI Key： XILRVFAPRASUHQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(C(F)(F)F)=C(CC#N)C=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 437
• XLogP3: 4.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile

Comprehensive Analysis of 2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1261774-84-8)

The compound 2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1261774-84-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This pyridine derivative features a trichlorophenyl group and a trifluoromethyl substituent, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility in organic synthesis and material science.

One of the most frequently searched questions about this compound is: "What are the applications of 2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile?" The answer lies in its role as a key intermediate in the synthesis of advanced pharmaceuticals and agrochemicals. Its nitrile functionality and halogenated aromatic system make it a valuable building block for designing molecules with specific biological activities. Additionally, its electron-withdrawing groups enhance its reactivity in cross-coupling reactions, a hot topic in modern synthetic chemistry.

Another trending topic related to this compound is its potential in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring ways to utilize 2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile in catalytic processes that minimize waste and energy consumption. Its stability under various conditions makes it a candidate for flow chemistry applications, which are gaining traction in industrial settings.

The spectroscopic characterization of this compound is another area of interest. Advanced techniques such as NMR, IR, and mass spectrometry are commonly employed to confirm its structure and purity. These methods are often discussed in forums and academic papers, highlighting the importance of analytical validation in chemical research. The compound's UV-Vis absorption properties also make it a subject of study in photochemistry.

In the context of drug discovery, 2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile has been investigated for its potential to serve as a scaffold for bioactive molecules. Its lipophilic nature and ability to interact with biological targets have sparked interest in its use for developing central nervous system (CNS) agents and anti-inflammatory drugs. This aligns with the current focus on precision medicine and targeted therapies.

From a material science perspective, this compound's aromatic and heterocyclic framework lends itself to the design of organic electronic materials. Its incorporation into polymers and small-molecule semiconductors could enhance performance in optoelectronic devices, a field that is rapidly evolving with the demand for flexible electronics and energy-efficient technologies.

Safety and handling of CAS No. 1261774-84-8 are also common queries. While it is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to chemical hygiene plans. These precautions are essential for maintaining a safe working environment, a topic emphasized in occupational health discussions.

In summary, 2-(2,4,5-Trichlorophenyl)-3-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1261774-84-8) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers and industry professionals alike. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest in both academic and industrial circles.